2,4-dichlorobenzenecarbaldehyde N-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]hydrazone

• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C17H8Cl2F6N4/c18-9-2-1-8(12(19)5-9)7-26-29-14-4-3-10-11(16(20,21)22)6-13(17(23,24)25)27-15(10)28-14/h1-7H,(H,27,28,29)/b26-7+
• InChI Key: QTCHJVIDFUENOZ-IOXBOXJCSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=NNC2=NC3=C(C=C2)C(=CC(=N3)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=N/NC2=NC3=C(C=C2)C(=CC(=N3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C17H8Cl2F6N4
• Molecular Weight: 453.2 g/mol

Description

2,4-dichlorobenzenecarbaldehyde N-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]hydrazone is a useful research compound. Its molecular formula is C17H8Cl2F6N4 and its molecular weight is 453.17. The purity is usually 95%.
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Scientific Research Applications

• Subheading : Interaction with DNA
• Content : Novel heterocyclic substituted Quinoline Schiff Bases, similar in structure to 2,4-dichlorobenzenecarbaldehyde N-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]hydrazone, have been studied for their DNA binding properties. They exhibit bathochromic and hypochromic shifts upon DNA binding, indicating potential applications in molecular biology and pharmacology (Lamani et al., 2008).

• Subheading : Anticancer Potential
• Content : Research on novel quinoline-3-carbaldehyde hydrazones, structurally related to the chemical , has shown significant cytotoxic properties against human tumor cell lines. This highlights their potential as anticancer agents, suggesting a pathway for the development of new therapeutic compounds (Korcz et al., 2018).

• Subheading : Advanced Material Applications
• Content : The study of fluorinated compounds like 1,6-bis(4-amino-2-trifluoromethylphenoxy)naphthalene, a compound with some similarities to the specified chemical, led to the development of novel fluorinated polyimides. These materials exhibit low moisture absorption and dielectric constants, making them suitable for advanced material applications in electronics and other industries (Chung & Hsiao, 2008).